N-(4-nitrophenyl)-2-(2,3,6-trimethylphenoxy)acetamide

• IUPAC Name: N-(4-nitrophenyl)-2-(2,3,6-trimethylphenoxy)acetamide
• InChI: InChI=1S/C17H18N2O4/c1-11-4-5-12(2)17(13(11)3)23-10-16(20)18-14-6-8-15(9-7-14)19(21)22/h4-9H,10H2,1-3H3,(H,18,20)
• InChI Key: BPHDYCFRGIORSA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)C)OCC(=O)NC2=CC=C(C=C2)[N+](=O)[O-])C
• Molecular Formula: C17H18N2O4
• Molecular Weight: 314.34 g/mol

Description

N-(4-nitrophenyl)-2-(2,3,6-trimethylphenoxy)acetamide, also known as NTPTA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. NTPTA is a white crystalline powder that is soluble in organic solvents and is commonly used as a reagent in organic synthesis.

Mechanism of Action

The mechanism of action of N-(4-nitrophenyl)-2-(2,3,6-trimethylphenoxy)acetamide is not well understood, but it is believed to act as a nucleophile in organic reactions. It can also act as a Lewis acid catalyst in certain reactions.
Biochemical and Physiological Effects:
N-(4-nitrophenyl)-2-(2,3,6-trimethylphenoxy)acetamide has not been extensively studied for its biochemical and physiological effects. However, it has been reported to exhibit moderate antibacterial activity against certain strains of bacteria.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-nitrophenyl)-2-(2,3,6-trimethylphenoxy)acetamide in lab experiments is its high purity and stability, which makes it a reliable reagent for organic synthesis. However, the limitations of using N-(4-nitrophenyl)-2-(2,3,6-trimethylphenoxy)acetamide include its relatively high cost and limited availability.

Future Directions

There are several potential future directions for research on N-(4-nitrophenyl)-2-(2,3,6-trimethylphenoxy)acetamide. One area of interest is the development of new synthetic methods for the preparation of N-(4-nitrophenyl)-2-(2,3,6-trimethylphenoxy)acetamide and its derivatives. Another area of research is the investigation of its potential applications in medicinal chemistry, particularly as a scaffold for the development of new antibacterial agents. Additionally, the use of N-(4-nitrophenyl)-2-(2,3,6-trimethylphenoxy)acetamide in the synthesis of new materials, such as polymers and nanoparticles, is an area of growing interest.

Synthesis Methods

N-(4-nitrophenyl)-2-(2,3,6-trimethylphenoxy)acetamide can be synthesized using a variety of methods, including the reaction of 2,3,6-trimethylphenol with chloroacetyl chloride, followed by nitration of the resulting intermediate with nitric acid. Another method involves the reaction of 2,3,6-trimethylphenol with ethyl chloroacetate, followed by nitration with nitric acid.

Scientific Research Applications

N-(4-nitrophenyl)-2-(2,3,6-trimethylphenoxy)acetamide has been extensively used in scientific research due to its potential applications in various fields. It is commonly used as a reagent in organic synthesis, particularly in the preparation of various substituted anilines. N-(4-nitrophenyl)-2-(2,3,6-trimethylphenoxy)acetamide has also been used in the synthesis of various heterocyclic compounds, such as pyridines and pyrimidines.